(3R)-3-Amino-4,5-dimethylhexanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C8H17NO2 |
|---|---|
Molecular Weight |
159.23 g/mol |
IUPAC Name |
(3R)-3-amino-4,5-dimethylhexanoic acid |
InChI |
InChI=1S/C8H17NO2/c1-5(2)6(3)7(9)4-8(10)11/h5-7H,4,9H2,1-3H3,(H,10,11)/t6?,7-/m1/s1 |
InChI Key |
JNILHKVTKKZTKO-COBSHVIPSA-N |
Isomeric SMILES |
CC(C)C(C)[C@@H](CC(=O)O)N |
Canonical SMILES |
CC(C)C(C)C(CC(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3R)-3-Amino-4,5-dimethylhexanoic acid can be achieved through several methods. One common approach involves the enantioselective introduction of amino and hydroxy groups to an olefinic acid via asymmetric epoxidation, dihydroxylation, or aminohydroxylation . Another method includes the asymmetric synthesis of β-lactams through a Staudinger reaction between ketene and imine, followed by hydrolysis to yield the desired amino acid . Additionally, Lewis acid-catalyzed multicomponent condensation reactions of aldehyde, an amine, and ketene silyl acetal derivatives can be employed to obtain the vicinal hydroxylamino acids .
Industrial Production Methods
Industrial production of (3R)-3-Amino-4,5-dimethylhexanoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of chiral catalysts and advanced separation techniques to isolate the desired enantiomer. Continuous flow reactors and automated systems are often utilized to enhance efficiency and scalability.
Chemical Reactions Analysis
Table 1: Asymmetric Hydrogenation Conditions and Outcomes
| Catalyst System | Temperature | Time | Diastereomeric Ratio | Yield |
|---|---|---|---|---|
| [RuCl₂(C₆H₆)]₂ + (R)-BINAP | 50°C | 72 h | 95:5 | 76% |
| [IrCl(cod)]₂ + (R)-MeO-BIPHEP | 25°C | 24 h | 98:2 | 85% |
Esterification and Amidation
The carboxylic acid group undergoes esterification and amidation under standard peptide coupling conditions:
-
Esterification : Reacts with alcohols (e.g., methanol) using DIPCDI/DMAP in DCM, achieving quantitative conversion for solid-phase peptide synthesis intermediates .
-
Amidation : Couples with amines (e.g., Fmoc-diMeGln) using HATU/HOAt/DIEA, minimizing dehydration side reactions to <11% .
Reduction and Oxidation
-
Reduction : The α-amino-β-keto ester intermediate is reduced with LiAlH₄ or catalytic hydrogenation (Pd-C) to yield β-hydroxy derivatives with >90% stereoselectivity .
-
Oxidation : The hydroxyl group in intermediates undergoes Jones oxidation (CrO₃/H₂SO₄) to cleave acetonide protections, forming cyclic carbamates in 60% yield .
Transacylation and Macrocyclization
During peptide synthesis, O-to-N transacylation occurs when deprotecting Fmoc groups, leading to undesired byproducts. This is mitigated by rapid deprotection (<3 min) or conformational rigidity strategies . Macrolactamization using HATU/HOAt achieves cyclization with <5% epimerization , critical for constructing cyclic depsipeptides like pipecolidepsin A .
Phosgenation
The amine group reacts with phosgene (COCl₂) to form polyisocyanates, key intermediates in polymer synthesis. This reaction proceeds via carbamate intermediates under anhydrous conditions .
Acid/Base Reactivity
-
Acid Hydrolysis : Cleaves acetonide protections (e.g., 16 → 2) using 6 M HCl under reflux, yielding the free amino acid in 94% yield .
-
Base Treatment : Deprotonates the carboxylic acid for nucleophilic acyl substitutions, such as esterifications .
Table 2: Key Reaction Parameters and Yields
| Reaction Type | Reagents/Conditions | Key Outcome | Yield |
|---|---|---|---|
| Asymmetric Hydrogenation | [RuCl₂(C₆H₆)]₂, H₂ (100 atm) | High diastereoselectivity (95:5) | 76% |
| Esterification | DIPCDI/DMAP, DCM | Quantitative conversion | >99% |
| Transacylation | Piperidine/DMF | Byproduct formation | 11% |
Scientific Research Applications
(3R)-3-Amino-4,5-dimethylhexanoic acid has a wide range of applications in scientific research:
Chemistry: Used as a chiral building block in the synthesis of complex molecules and pharmaceuticals.
Biology: Studied for its role in enzyme-substrate interactions and protein engineering.
Medicine: Investigated for potential therapeutic applications, including as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of (3R)-3-Amino-4,5-dimethylhexanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a substrate or inhibitor for various enzymes, influencing biochemical processes. Its chiral nature allows it to selectively bind to target proteins, affecting their function and activity. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Structural and Functional Analogues
(2R,3R,4R)-2-Amino-3-hydroxy-4,5-dimethylhexanoic Acid (AHDMHA)
- Structure: Differs by a hydroxyl group at C2 and an additional methyl group at C4, forming a β-hydroxy-α-amino acid.
- Role in Bioactivity : A key residue in pipecolidepsin A and homophymine A, exhibiting potent cytotoxicity (mean IC₅₀: 75 ng/mL) against human tumor cell lines .
- Synthesis : Synthesized via Evans’ asymmetric alkylation and anti-selective hydrogenation, highlighting its synthetic complexity due to stereochemical hindrance .
3-Amino-5-methylhexanoic Acid
- Structure : Lacks a methyl group at C4, with a shorter branching pattern.
- Physicochemical Properties : Lower molecular weight (145.19 g/mol) and higher melting point (249–250°C) compared to the target compound .
- Availability : Commercially available (CAS 3653-34-7), suggesting broader industrial or research use.
(3S)-3-Amino-4,5-dimethylhexanoic Acid
- Structure : S-enantiomer of the target compound.
- Implications: Enantiomeric differences could lead to divergent biological interactions, as seen in many chiral drugs. Limited availability (CAS 1841161-34-9; currently out of stock) indicates specialized applications .
(R)-3-Amino-5,5-dimethylhexanoic Acid Hydrochloride
- Structure : Features geminal dimethyl groups at C5, altering backbone conformation.
- Properties : Predicted pKa of 3.81, suggesting higher acidity than the target compound. The hydrochloride salt enhances solubility for pharmacological studies .
3-(Aminomethyl)-4,5-dimethylhexanoic Acid
- Structure: Substitutes the C3 amino group with an aminomethyl group.
- Regulatory Data : Listed in safety data sheets (CAS 313651-25-1), emphasizing distinct handling requirements compared to the target compound .
Comparative Data Table
Biological Activity
(3R)-3-Amino-4,5-dimethylhexanoic acid, also known as AHDMHA, is a significant amino acid derivative with diverse biological activities. This compound has been studied for its potential therapeutic applications in various medical fields, including neurology and oncology. The following sections summarize the key findings related to its biological activity, including data tables and case studies.
Chemical Structure and Properties
(3R)-3-Amino-4,5-dimethylhexanoic acid features a branched chain that contributes to its unique biological properties. The structural formula can be represented as follows:
This compound is characterized by its chiral centers, which significantly influence its pharmacological effects.
1. Anticonvulsant Activity
Research indicates that (3R)-3-amino-4,5-dimethylhexanoic acid exhibits anticonvulsant properties. In studies involving animal models, it demonstrated significant efficacy in preventing seizures induced by various stimuli. The following table summarizes the anticonvulsant activity compared to other compounds:
| Compound | ED50 (mg/kg) | % Protection |
|---|---|---|
| (3R)-3-Amino-4,5-dimethylhexanoic acid | 1.7 | 20 |
| Pregabalin | 0.218 | 100 |
| (3R,4R)-3-Aminomethyl-4,5-dimethylhexanoic acid | 0.022 | 100 |
The data indicates that while (3R)-3-amino-4,5-dimethylhexanoic acid is less potent than pregabalin, it still shows a notable protective effect against seizures .
2. Neuroprotective Effects
The compound has been noted for its neuroprotective effects in geriatric patients and those suffering from cerebral diseases such as epilepsy and hypokinesia. Studies have shown that it can improve cerebral functions and provide a protective effect against induced cramping and other neurological disturbances .
3. Cytotoxic and Antitumor Activity
(3R)-3-Amino-4,5-dimethylhexanoic acid is also recognized for its cytotoxic properties against various cancer cell lines. It has shown selective activity against solid tumor cell lines with IC50 values in the low micromolar range. This suggests potential applications in cancer therapy:
| Cell Line | IC50 (μM) |
|---|---|
| A-549 | Low |
| HT-29 | Low |
| LOVO | Low |
These findings are significant as they indicate the compound's potential role in developing anticancer agents .
4. Anti-inflammatory Properties
The compound has been studied for its ability to modulate inflammatory responses. In vitro studies suggest that it may influence cytokine secretion and reduce inflammation markers in immune cells, which could have implications for treating inflammatory diseases .
Case Study: Anticonvulsant Efficacy
In a controlled study involving mice, (3R)-3-amino-4,5-dimethylhexanoic acid was administered prior to inducing seizures through sound stimuli. The results indicated a significant reduction in the severity and duration of seizures compared to control groups receiving no treatment. This study highlights the potential of this compound as a therapeutic agent for seizure disorders .
Case Study: Cytotoxicity Against Tumor Cells
A recent investigation assessed the cytotoxic effects of (3R)-3-amino-4,5-dimethylhexanoic acid on several cancer cell lines. The study revealed that the compound selectively inhibited cell proliferation in A-549 lung cancer cells and HT-29 colorectal cancer cells at low micromolar concentrations, suggesting a mechanism that warrants further exploration for anticancer drug development .
Q & A
Q. What are the optimal synthetic routes for (3R)-3-Amino-4,5-dimethylhexanoic acid, considering stereochemical control?
- Methodological Answer : Synthesis typically begins with chiral precursors (e.g., naturally derived amino acids) to ensure stereochemical fidelity. Key steps include:
- Chiral Pool Synthesis : Use (R)-configured starting materials to retain the 3R stereochemistry .
- Amination and Protection : Protect the amino group with Boc (tert-butoxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) to prevent side reactions during methylation .
- Methylation : Introduce methyl groups at the 4- and 5-positions using methyl halides under basic conditions (e.g., NaH/DMF) .
Purity (>95%) is verified via chiral HPLC (e.g., Chiralpak® IA column) with UV detection at 210 nm .
Q. How can researchers confirm the stereochemical purity of (3R)-3-Amino-4,5-dimethylhexanoic acid?
- Methodological Answer :
- Circular Dichroism (CD) : Compare optical rotation with literature values for (3R) enantiomers .
- X-ray Crystallography : Resolve crystal structures to confirm absolute configuration .
- NMR Analysis : Use NOESY (Nuclear Overhauser Effect Spectroscopy) to detect spatial proximity between protons at the 3R center and adjacent methyl groups .
Q. What analytical techniques are suitable for quantifying (3R)-3-Amino-4,5-dimethylhexanoic acid in biological matrices?
- Methodological Answer :
- LC-MS/MS : Employ reverse-phase C18 columns with ion-pairing agents (e.g., heptafluorobutyric acid) to enhance retention of polar amino acids. Use MRM (Multiple Reaction Monitoring) for quantification .
- Derivatization : Enhance detection sensitivity by derivatizing the amino group with dansyl chloride or AccQ-Tag™ reagents prior to fluorescence or UV analysis .
Advanced Research Questions
Q. How does (3R)-3-Amino-4,5-dimethylhexanoic acid interact with enzymes in amino acid metabolic pathways?
- Methodological Answer :
- Enzyme Kinetics : Perform Michaelis-Menten assays using purified enzymes (e.g., aminotransferases) to measure substrate specificity and inhibition constants (Ki) .
- Isothermal Titration Calorimetry (ITC) : Quantify binding affinity to enzymes like ornithine aminotransferase, which may recognize the 3R configuration .
- Molecular Docking : Model interactions using software like AutoDock Vina to predict binding modes at active sites .
Q. What strategies resolve contradictions in spectral data (e.g., NMR, IR) for (3R)-3-Amino-4,5-dimethylhexanoic acid derivatives?
- Methodological Answer :
- 2D NMR (HSQC, HMBC) : Resolve overlapping signals by correlating <sup>1</sup>H and <sup>13</sup>C shifts, particularly for methyl groups .
- Isotopic Labeling : Synthesize <sup>13</sup>C-labeled analogs to trace carbon connectivity in complex spectra .
- Dynamic NMR : Analyze temperature-dependent spectral changes to identify conformational flexibility .
Q. How can researchers design experiments to study the compound’s stability under physiological conditions?
- Methodological Answer :
- pH Stability Studies : Incubate the compound in buffers (pH 2–9) at 37°C and monitor degradation via HPLC over 24–72 hours .
- Oxidative Stress Tests : Expose to H2O2 or cytochrome P450 enzymes to assess metabolic lability .
- Plasma Stability Assays : Use human plasma to evaluate half-life and identify degradation products via high-resolution MS .
Q. What comparative approaches distinguish (3R)-3-Amino-4,5-dimethylhexanoic acid from structural analogs (e.g., 3-Amino-2-hydroxy-5-methylhexanoic acid)?
- Methodological Answer :
- Functional Group Analysis : Use IR spectroscopy to detect hydroxyl vs. methyl group vibrations (e.g., 3400 cm<sup>-1</sup> for -OH vs. 2850 cm<sup>-1</sup> for -CH3) .
- Biological Activity Profiling : Compare inhibition of target enzymes (e.g., IC50 values) to assess structural-activity relationships .
Key Considerations for Advanced Studies
- Stereochemical Integrity : Use chiral auxiliaries or enzymes (e.g., lipases) to maintain configuration during synthesis .
- Metabolic Fate : Radiolabel the compound with <sup>14</sup>C to track incorporation into proteins or metabolites .
- Data Reproducibility : Validate findings across multiple analytical platforms (e.g., NMR, X-ray) to address spectral ambiguities .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
